Cas no 155603-72-8 (2(1H)-Pyrimidinone,4-amino-1-(3-O-b-D-galactopyranosyl-b-D-arabinofuranosyl)-)

2(1H)-Pyrimidinone,4-amino-1-(3-O-b-D-galactopyranosyl-b-D-arabinofuranosyl)- structure
155603-72-8 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-(3-O-b-D-galactopyranosyl-b-D-arabinofuranosyl)-
CAS No:155603-72-8
MF:C15H23N3O10
MW:405.357224702835
CID:215219
PubChem ID:196949
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(3-O-b-D-galactopyranosyl-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-(3-O-b-D-galactopyranosyl-b-D-arabinofuranosyl)-
    • 4-amino-1-[(2R,3S,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-yl]pyrimidin-2-one
    • 2(1H)-pyrimidinone, 4-amino-1-(3-O-beta-D-galactopyranosyl-beta-D-arabinofuranosyl)-
    • 3'-O-Galactopyranosyl-ara-C
    • 3'-O-Galactopyranosylcytarabine
    • 3'-O-Gal-ara-C
    • 155603-72-8
    • 3/'-O-Galactopyranosylcytarabine
    • DTXSID90165930
    • Inchi: 1S/C15H23N3O10/c16-7-1-2-18(15(25)17-7)13-11(24)12(6(4-20)26-13)28-14-10(23)9(22)8(21)5(3-19)27-14/h1-2,5-6,8-14,19-24H,3-4H2,(H2,16,17,25)/t5-,6-,8+,9+,10-,11+,12-,13-,14+/m1/s1
    • InChI Key: DHNKPBBSFXICPK-WUKGOCQWSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@H]1O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 405.138
  • Monoisotopic Mass: 405.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.3
  • Topological Polar Surface Area: 208Ų

Experimental Properties

  • Density: 2.01
  • Boiling Point: 760.3°Cat760mmHg
  • Flash Point: 413.6°C
  • Refractive Index: 1.763
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